Cas no 62323-44-8 (2-bromo-5-ethylthiophene)

2-Bromo-5-ethylthiophene is a brominated thiophene derivative featuring an ethyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized thiophenes for pharmaceuticals, agrochemicals, and materials science. The bromine moiety allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, while the ethyl group enhances lipophilicity, influencing solubility and reactivity. Its well-defined structure and stability under standard conditions make it a reliable building block for heterocyclic chemistry. Suitable for use in controlled environments, it requires handling with appropriate safety precautions due to its halogenated nature.

2-bromo-5-ethylthiophene structure

Product Name:2-bromo-5-ethylthiophene

CAS No:62323-44-8

MF:C₆H₇BrS

MW:191.088779687881

CID:449302

PubChem ID:22729112

Update Time:2025-10-18

2-bromo-5-ethylthiophene Chemical and Physical Properties

Names and Identifiers

- Thiophene, 2-bromo-5-ethyl-
- 2-bromo-5-ethylThiophene
- [1] 2-Bromo-5-ethylthiophene
- 2-Aethyl-5-brom-thiophen
- 2-ethyl-5-bromothiophene
- 2-ethyl-5-bromo-thiophene
- 5-bromo-2-ethylthiophene
- CTK2C2329
- KB-169020
- SureCN223822
- DTXSID70627869
- MFCD12033305
- SB66999
- BS-49813
- EN300-1387310
- 62323-44-8
- AKOS015944067
- CS-0187787
- FT-0735277
- SCHEMBL223822
- AT16365
- HYRYQZIGBWDHAD-UHFFFAOYSA-N
- DB-073090
- 2-bromo-5-ethylthiophene
- Inchi： 1S/C6H7BrS/c1-2-5-3-4-6(7)8-5/h3-4H,2H2,1H3
- InChI Key： HYRYQZIGBWDHAD-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(CC)S1

Computed Properties

Exact Mass: 189.94521
Monoisotopic Mass: 189.94518g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 28.2Å²

Experimental Properties

Density: 1.493
PSA: 0

2-bromo-5-ethylthiophene Pricemore >>

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